
An In-depth Technical Guide to the Calcium
Boride Phase Diagram

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Calcium boride

Cat. No.: B081498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the calcium boride (Ca-B) binary

phase diagram, a critical tool for understanding the thermodynamic relationships between

calcium and boron at different temperatures and compositions. The information presented

herein is essential for the synthesis and development of novel calcium boride-based materials

with applications ranging from refractory materials and high-temperature electronics to potential

uses in advanced material science.

The Calcium-Boron System: An Overview
The calcium-boron system is characterized by the formation of the highly stable compound

calcium hexaboride (CaB₆). Current research indicates that CaB₆ is the only thermodynamically

stable phase in the Ca-B binary system at ambient pressure. Other phases, such as calcium

tetraboride (CaB₄), have been synthesized under high-pressure and high-temperature

conditions.

Calcium hexaboride is a black, lustrous powder known for its high melting point, hardness,

chemical stability, and electrical conductivity. These properties make it a material of significant

interest for various industrial applications.
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A definitive, experimentally determined temperature-composition (T-x) phase diagram for the

entire Ca-B system is not readily available in the public domain. However, based on available

thermodynamic assessments and experimental data for specific compositions, a proposed

phase diagram can be constructed.

Key Features of the Proposed Ca-B Phase Diagram:

Congruent Melting of CaB₆: Calcium hexaboride melts congruently at a high temperature,

reported to be approximately 2235 °C.

Eutectic Reactions: The phase diagram is expected to feature two eutectic reactions:

One on the calcium-rich side, involving the equilibrium between liquid, solid calcium, and

solid CaB₆.

Another on the boron-rich side, involving the equilibrium between liquid, solid boron, and

solid CaB₆.

Limited Solid Solubility: The solid solubility of boron in calcium and calcium in boron is

expected to be very limited.

Quantitative Data Summary

Due to the lack of a publicly available, fully determined experimental phase diagram, a

comprehensive table of all eutectic and peritectic points with precise compositions and

temperatures cannot be provided. However, the melting point of the stable CaB₆ phase is a

critical data point.

Phase Melting Point (°C) Composition (at% B)

CaB₆ ~2235 85.7

Crystal Structures of Calcium Boride Phases
The primary and most stable phase in the Ca-B system is calcium hexaboride (CaB₆).

Table of Crystal Structures:
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Phase Crystal System Space Group Pearson Symbol

CaB₆ Cubic Pm-3m cP7

CaB₄ Tetragonal P4/mbm tP10

Calcium Hexaboride (CaB₆): CaB₆ possesses a cubic crystal structure. This structure consists

of a three-dimensional network of boron octahedra with calcium atoms located in the interstitial

spaces. Each calcium atom is surrounded by 24 boron atoms.

Calcium Tetraboride (CaB₄): CaB₄ has been synthesized under high-pressure conditions and

exhibits a tetragonal crystal structure.

Experimental Protocols for Phase Diagram
Determination
The determination of a binary phase diagram like the Ca-B system involves a combination of

experimental techniques to identify the phase boundaries and invariant reactions as a function

of temperature and composition.

General Methodologies:

Sample Preparation: A series of alloys with varying compositions of calcium and boron are

prepared. This is typically done by arc melting or powder metallurgy techniques under an

inert atmosphere to prevent oxidation.

Thermal Analysis:

Differential Thermal Analysis (DTA) and Differential Scanning Calorimetry (DSC): These

are the most common techniques used to determine the temperatures of phase transitions

(e.g., melting, eutectic, and peritectic reactions). As a sample is heated or cooled at a

controlled rate, the temperature difference between the sample and a reference material is

measured. Endothermic or exothermic events, corresponding to phase changes, are

detected as peaks on the DTA or DSC curve.

X-Ray Diffraction (XRD): XRD is used to identify the crystal structures of the phases present

in the alloys at different temperatures. High-temperature XRD allows for in-situ analysis of
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phase transformations as the sample is heated.

Metallography and Microscopy:

Optical Microscopy and Scanning Electron Microscopy (SEM): These techniques are used

to visualize the microstructure of the alloys. By examining the morphology and distribution

of the different phases, information about the solidification process and phase equilibria

can be obtained. Energy Dispersive X-ray Spectroscopy (EDS) in the SEM can be used to

determine the composition of the individual phases.

Electron Probe Microanalysis (EPMA): EPMA provides quantitative compositional analysis of

the different phases within the microstructure with high spatial resolution.

Experimental Workflow for Ca-B Phase Diagram Determination
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Caption: Experimental workflow for determining the Ca-B phase diagram.

Thermodynamic Modeling
Computational thermodynamics, particularly the CALPHAD (Calculation of Phase Diagrams)

method, plays a crucial role in assessing and predicting phase diagrams. This method uses

thermodynamic models to describe the Gibbs energy of each phase in the system. By fitting the

model parameters to available experimental data (e.g., phase boundary data, thermochemical

properties), a self-consistent thermodynamic database can be developed. This database can

then be used to calculate the phase diagram and predict the phase equilibria in regions where

experimental data is scarce.
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Caption: Logical workflow of the CALPHAD method for phase diagram assessment.

Conclusion
The calcium-boron system, dominated by the stable CaB₆ phase, is of significant interest for

materials science. While a complete, experimentally verified T-x phase diagram is not yet

widely available, a combination of existing experimental data and thermodynamic modeling

provides a working understanding of the phase equilibria. Further experimental investigation is

necessary to fully elucidate the eutectic and peritectic reactions and to precisely determine the
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phase boundaries, which will in turn accelerate the development of new materials based on this

system.

To cite this document: BenchChem. [An In-depth Technical Guide to the Calcium Boride
Phase Diagram]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081498#calcium-boride-phase-diagram-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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